Cas no 23305-64-8 (Ethanol,2-[2-(2-propoxyethoxy)ethoxy]-)

Ethanol,2-[2-(2-propoxyethoxy)ethoxy]- structure
23305-64-8 structure
Product Name:Ethanol,2-[2-(2-propoxyethoxy)ethoxy]-
CAS No:23305-64-8
MF:C9H20O4
MW:192.252703666687
CID:279066
PubChem ID:11355992
Update Time:2025-04-19

Ethanol,2-[2-(2-propoxyethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[2-(2-propoxyethoxy)ethoxy]-
    • 2-[2-(2-Propoxyethoxy)ethoxy]ethanol
    • LogP
    • 3,6,9-Trioxadodecane-1-ol
    • UNII-TP739OC1RT
    • 2-(2-(2-Propoxyethoxy)ethoxy)ethanol
    • 2-[2-(2-Propoxy-ethoxy)-ethoxy]-ethanol
    • Ethanol, 2-[2-(2-propoxyethoxy)ethoxy]-
    • DTXCID6024880
    • Ethanol, 2-2-(2-propoxyethoxy)ethoxy-
    • Q27290102
    • 2-(2-(2-propoxyethoxy)-ethoxy)-ethanol
    • CAS-23305-64-8
    • Ethanol, 2-(2-(2-propoxyethoxy)ethoxy)-
    • Triethylene glycol monopropyl ether
    • 2-[2-(2-Propoxy-ethoxy)-ethoxy]ethanol
    • DTXSID8044880
    • 23305-64-8
    • KCBPVRDDYVJQHA-UHFFFAOYSA-N
    • CHEMBL3184425
    • AKOS006292832
    • NCGC00256095-01
    • Tox21_301227
    • J96.996F
    • TP739OC1RT
    • SCHEMBL55777
    • TRIETHYLENE GLYCOL N PROPYL ETHER
    • Inchi: 1S/C9H20O4/c1-2-4-11-6-8-13-9-7-12-5-3-10/h10H,2-9H2,1H3
    • InChI Key: KCBPVRDDYVJQHA-UHFFFAOYSA-N
    • SMILES: O(CCOCCO)CCOCCC

Computed Properties

  • Exact Mass: 192.1362
  • Monoisotopic Mass: 192.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 10
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 47.92

Ethanol,2-[2-(2-propoxyethoxy)ethoxy]- Related Literature

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